Cbz-Ala-Ala-Ome

• IUPAC Name: methyl (2S)-2-[[(2S)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoate
• InChI: InChI=1S/C15H20N2O5/c1-10(13(18)16-11(2)14(19)21-3)17-15(20)22-9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3,(H,16,18)(H,17,20)/t10-,11-/m0/s1
• InChI Key: CUCAZZQPISJXOS-QWRGUYRKSA-N
• Canonical SMILES: CC(C(=O)NC(C)C(=O)OC)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C)C(=O)OC)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C15H20N2O5
• DSSTOX Substance ID: DTXSID301189836
• Molecular Weight: 308.33 g/mol
• CAS RN: 2483-51-4

Description

“Cbz-Ala-Ala-Ome” is an amino acid whose amino end is protected by the CBZ group. It is often used in the synthesis of peptides.

Synthesis Analysis

The synthesis of “Cbz-Ala-Ala-Ome” involves peptide synthesis and nitro-group reductions. The peptide synthesis typically takes 3-4 hours for a simple coupling and 8 hours for a two-step deprotection/coupling process. The workup usually consists of a simple extraction and acidic/basic aqueous washings.

Molecular Structure Analysis

The molecular formula of “Cbz-Ala-Ala-Ome” is C15H20N2O5. Its molecular weight is 308.33 g/mol. The IUPAC name is methyl (2S)-2- [ [ (2S)-2- (phenylmethoxycarbonylamino)propanoyl]amino]propanoate.

Chemical Reactions Analysis

“Cbz-Ala-Ala-Ome” is involved in chemical reactions that include the formation of amide bonds and aromatic/heteroaromatic nitro-group reductions. These processes can be wasteful and environmentally harmful, and may present safety hazards given the reaction conditions involved.

Physical And Chemical Properties Analysis

“Cbz-Ala-Ala-Ome” is a solid at room temperature. It has a molecular weight of 308.33 g/mol. It has 2 hydrogen bond donors and 5 hydrogen bond acceptors. It has 8 rotatable bonds. Its exact mass and monoisotopic mass are 308.13722174 g/mol.

Scientific Research Applications

Peptide Diversification and Bioconjugation

• Specifics : A photoredox-catalyzed oxidative decarboxylative coupling of small peptides was reported, leading to N, O-acetals. These intermediates were then used for the addition of phenols and indoles, resulting in novel peptide scaffolds and bioconjugates. .

Non-Enzymatic Synthesis of Dipeptides

• .

Stable Protecting Groups for Amino Acids

• Examples :
  • .

Mechanism of Action

Target of Action

Cbz-Ala-Ala-Ome, also known as Z-Ala-Ala-OMe, is a peptide-based compound. The primary targets of this compound are proteases, specifically caspases, which are a family of enzymes playing essential roles in programmed cell death (apoptosis), inflammation, and other cellular processes .

Mode of Action

Z-Ala-Ala-OMe acts as an inhibitor of these proteases. It binds to the active site of the enzyme, preventing it from cleaving its protein substrates, thereby inhibiting the process of apoptosis . This interaction with its targets leads to a decrease in the activity of these enzymes, effectively slowing down or stopping the processes they are involved in.

Biochemical Pathways

The compound’s action affects the biochemical pathways involved in apoptosis. By inhibiting caspases, Z-Ala-Ala-OMe disrupts the cascade of proteolytic activity that leads to apoptosis, affecting the downstream effects such as DNA fragmentation and cell death .

Safety and Hazards

“Cbz-Ala-Ala-Ome” is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261 and P305+P351+P338.

Future Directions

“Cbz-Ala-Ala-Ome” is currently being used in research for its potential applications in the medical field. It is being studied for its inhibitory effects on asparaginyl endopeptidases, which could have implications for the treatment of diseases caused by certain parasites.